Cas no 743440-17-7 (4-Chloro-2-(diethylamino)(4-fluorophenyl)methylidene-3-oxobutanenitrile)

• Product Name: 4-Chloro-2-(diethylamino)(4-fluorophenyl)methylidene-3-oxobutanenitrile
• CAS No: 743440-17-7
• CID: 4658272
• PubChem ID: 2106559
• Update Time: 2025-05-26

4-Chloro-2-(diethylamino)(4-fluorophenyl)methylidene-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(diethylamino)(4-fluorophenyl)methylidene-3-oxobutanenitrile

Additional information on 4-Chloro-2-(diethylamino)(4-fluorophenyl)methylidene-3-oxobutanenitrile

Introduction to 4-Chloro-2-(diethylamino)(4-fluorophenyl)methylidene-3-oxobutanenitrile (CAS No. 743440-17-7)

4-Chloro-2-(diethylamino)(4-fluorophenyl)methylidene-3-oxobutanenitrile (CAS No. 743440-17-7) is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound, often referred to as compound 743440-17-7, is characterized by its intricate molecular architecture, which includes a chlorine atom, a diethylamino group, a fluorophenyl moiety, and a methylidene group. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of compound 743440-17-7 as a lead compound in the development of novel therapeutic agents. Researchers have focused on its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, investigations into its antimicrobial properties have revealed that it exhibits potent activity against several bacterial and fungal strains, making it a potential candidate for antibiotic development.

The synthesis of compound 743440-17-7 involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the methylidene group through a Wittig reaction and the introduction of the fluorophenyl moiety via nucleophilic aromatic substitution. These reactions are critical in establishing the compound's structural integrity and bioactivity.

In terms of biological activity, compound 743440-17-7 has shown remarkable selectivity towards certain cellular pathways. For example, studies have demonstrated its ability to inhibit the activity of cyclooxygenase enzymes, which are involved in inflammation and pain signaling. This suggests that it could be developed into a novel anti-inflammatory agent with reduced side effects compared to existing drugs.

Furthermore, the compound's cytotoxicity profile has been extensively studied, revealing its potential as an anticancer agent. Preclinical trials have shown that it induces apoptosis in various cancer cell lines while sparing normal cells, indicating a favorable therapeutic index. These findings have prompted further research into its mechanism of action and its potential for clinical translation.

The structural versatility of compound 743440-17-7 also makes it an attractive scaffold for medicinal chemists. By modifying specific functional groups, researchers can explore a wide range of analogs with enhanced potency and selectivity. For instance, substituting the chlorine atom with other halogens or altering the diethylamino group could yield compounds with improved pharmacokinetic properties.

In conclusion, compound 743440-17-7 represents a significant advancement in organic chemistry and drug discovery. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs and advancing the field of pharmacology.